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Introduction

N-Hydroxypipecolic acid (NHP) has emerged as a critical signaling molecule in the
orchestration of systemic acquired resistance (SAR) in plants, a long-lasting and broad-
spectrum immunity against a wide range of pathogens. This non-protein amino acid, derived
from lysine, acts as a potent mobile signal that primes distal, uninfected tissues for a more
robust and rapid defense response upon subsequent pathogen attack. The conservation of the
NHP biosynthetic and signaling pathways across a diverse range of plant species, from the
model organism Arabidopsis thaliana to important crop plants like tomato and pepper,
underscores its fundamental role in plant immunity.[1][2] This technical guide provides a
comprehensive overview of NHP as a plant metabolite, detailing its biosynthesis, signaling
cascade, methods for its quantification, and its role in mediating disease resistance.

NHP Biosynthesis Pathway

The biosynthesis of NHP from L-lysine is a three-step enzymatic process that is induced upon
pathogen recognition.[2][3] The key enzymes involved are AGD2-LIKE DEFENSE RESPONSE
PROTEIN 1 (ALD1), SAR-DEFICIENT 4 (SARD4), and FLAVIN-DEPENDENT
MONOOXYGENASE 1 (FMO1).[2][4]
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e L-Lysine to A-piperideine-2-carboxylic acid (P2C): The pathway is initiated in the plastids
where the aminotransferase ALD1 converts L-lysine into €-amino-a-keto caproic acid, which
then spontaneously cyclizes to form Al-P2C.[3]

o P2C to Pipecolic Acid (Pip): The reductase SARD4 then reduces P2C to pipecolic acid (Pip).
[3]

e Pip to N-Hydroxypipecolic Acid (NHP): Pip is subsequently exported to the cytosol where
FMOL1, a key enzyme in SAR, catalyzes its N-hydroxylation to produce the active signaling
molecule, NHP.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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